Inorganic Compounds

Inorganic compounds are a vast category of chemical substances that do not contain carbon-hydrogen bonds, with the exception of certain classes like carbides, nitrides, and carbonates. They encompass a wide range of elements from the periodic table, including metals, metalloids, and non-metals. These compounds play crucial roles in various industries such as pharmaceuticals, agriculture, and construction due to their unique physical and chemical properties. For instance, sodium chloride (table salt) is essential for food preservation and human consumption, while calcium carbonate is widely used in toothpaste and cement production. The diverse applications of inorganic compounds make them indispensable in both industrial processes and daily life. 
Inorganic Compounds
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  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
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  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
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  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
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